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Compound of Interest

Compound Name: 2-Chloro-4-methoxybenzoic acid

Cat. No.: B045848

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Chloro-4-methoxybenzoic acid, a versatile building block in organic synthesis and drug
discovery.

Compound Profile

2-Chloro-4-methoxybenzoic acid is an aromatic carboxylic acid featuring chloro and methoxy
substituents. These functional groups enhance its reactivity, making it a valuable intermediate
for the synthesis of a diverse range of more complex molecules, particularly in the development
of pharmaceuticals and agrochemicals.[1] Its structural characteristics allow for its use in
various chemical transformations to create novel compounds with potential biological activity.[1]

Table 1: Physicochemical Properties of 2-Chloro-4-methoxybenzoic Acid
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Property Value Reference
CAS Number 21971-21-1 [2][3][4]
Molecular Formula CsH7CIOs [2][4]
Molecular Weight 186.59 g/mol [2][4]
White to light yellow crystalline
Appearance (2]
powder
Purity >98.0% (GC) [2]
2-chloro-4-methoxybenzoic
IUPAC Name ) [4]
acid
Synonyms 2-Chloro-p-anisic Acid [3]

Safety and Handling

2-Chloro-4-methoxybenzoic acid is classified as a hazardous substance and requires careful
handling in a laboratory setting.[4]

e Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[4]

e Precautionary Measures:

[¢]

Wear protective gloves, clothing, eye, and face protection.

[¢]

Use only in a well-ventilated area.

o

Avoid breathing dust, fume, gas, mist, vapors, or spray.

o

Wash skin thoroughly after handling.

o Storage: Store in a well-ventilated place and keep the container tightly closed.

Applications in Organic Synthesis
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2-Chloro-4-methoxybenzoic acid serves as a versatile starting material for the synthesis of
various organic compounds through reactions targeting its carboxylic acid group or the
aromatic ring.

Esterification Reactions

The carboxylic acid moiety can be readily converted to an ester, a common functional group in
drug molecules, through Fischer esterification.

Protocol 1: Fischer Esterification to Synthesize Methyl 2-Chloro-4-methoxybenzoate
This protocol is a standard acid-catalyzed esterification.[5][6]
Materials:

e 2-Chloro-4-methoxybenzoic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated solution)

e Brine (saturated NaCl solution)

o Ethyl acetate

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

¢ In a round-bottom flask, dissolve 2-Chloro-4-methoxybenzoic acid (1.0 equivalent) in an
excess of anhydrous methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the
solution while stirring.

e Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).
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e Upon completion, cool the mixture to room temperature and remove the excess methanol
under reduced pressure.

» Redissolve the residue in ethyl acetate and transfer to a separatory funnel.

e Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to
neutralize the acid catalyst) and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude ester.

 Purify the product by recrystallization or column chromatography if necessary.

Table 2: Representative Reaction Parameters for Fischer Esterification

Temperatur  Typical

Reactant 1 Reactant 2 Catalyst Solvent .
e Yield (%)
) ] Alcohol (e.g., Excess
Benzoic Acid H2S0a or p-
o Methanol, Alcohol or Reflux 90-96[5]
Derivative TsOH
Ethanol) Toluene

Note: Yields are for general benzoic acid derivatives and may vary for 2-Chloro-4-
methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-Chloro-4-
methoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045848#experimental-protocol-for-using-2-chloro-4-
methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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